2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide is a synthetic organic compound Its structure includes a pyridazine ring substituted with an acetyl group and an oxo group, along with an acetamide moiety bonded to two cyclohexyl groups
Properties
IUPAC Name |
2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O3/c1-15(24)18-12-13-19(25)22(21-18)14-20(26)23(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h12-13,16-17H,2-11,14H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCYXBUJGNYASFK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NN(C(=O)C=C1)CC(=O)N(C2CCCCC2)C3CCCCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide typically involves multi-step organic reactions. A possible synthetic route could start with the preparation of the pyridazine ring, followed by the introduction of the acetyl and oxo groups. The final step would involve the formation of the acetamide moiety with N,N-dicyclohexyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, would depend on the chosen synthetic pathway.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the synthetic route for large-scale production. This could include the use of continuous flow reactors, efficient purification techniques, and cost-effective raw materials.
Chemical Reactions Analysis
Types of Reactions
2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide may undergo various chemical reactions, including:
Oxidation: The compound could be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions could be used to remove oxygen atoms or reduce double bonds.
Substitution: The compound may undergo nucleophilic or electrophilic substitution reactions, particularly at the pyridazine ring or the acetamide moiety.
Common Reagents and Conditions
Common reagents for these reactions could include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions would vary based on the desired transformation.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional carbonyl groups, while reduction could produce a more saturated derivative.
Scientific Research Applications
2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide could have several scientific research applications, including:
Medicinal Chemistry: Potential use as a lead compound for drug development, particularly if it exhibits biological activity.
Organic Synthesis: Use as an intermediate in the synthesis of more complex molecules.
Material Science:
Mechanism of Action
The mechanism of action for 2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide would depend on its specific biological or chemical activity. If it acts as a drug, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved would be determined by the nature of these interactions.
Comparison with Similar Compounds
Similar Compounds
Similar compounds might include other pyridazine derivatives or acetamide compounds with different substituents. Examples could be:
- 2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dimethylacetamide
- 2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-diethylacetamide
Uniqueness
The uniqueness of 2-(3-acetyl-6-oxopyridazin-1-yl)-N,N-dicyclohexylacetamide could lie in its specific substituents, which might confer unique chemical or biological properties compared to similar compounds. For instance, the presence of cyclohexyl groups could influence its lipophilicity and, consequently, its biological activity or solubility.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
